Cas no 1855686-06-4 (3-[(Azetidin-1-yl)methyl]-2-chloropyridine)

• Product Name: 3-[(Azetidin-1-yl)methyl]-2-chloropyridine
• CAS No: 1855686-06-4
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD31610317
• CID: 4783129
• PubChem ID: 130159730
• Update Time: 2025-06-08

3-[(Azetidin-1-yl)methyl]-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-[(Azetidin-1-yl)methyl]-2-chloropyridine

• MDL： MFCD31610317
• Inchi： 1S/C9H11ClN2/c10-9-8(3-1-4-11-9)7-12-5-2-6-12/h1,3-4H,2,5-7H2
• InChI Key： VUQAAQUFEOPHBH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CN1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 1.8
• Topological Polar Surface Area: 16.1

Additional information on 3-[(Azetidin-1-yl)methyl]-2-chloropyridine

Introduction to 3-[(Azetidin-1-yl)methyl]-2-chloropyridine (CAS No. 1855686-06-4)

3-[(Azetidin-1-yl)methyl]-2-chloropyridine, with the CAS number 1855686-06-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are known for their wide range of biological activities and potential applications in drug discovery. The unique structure of 3-[(Azetidin-1-yl)methyl]-2-chloropyridine makes it a valuable candidate for various therapeutic targets, particularly in the development of novel drugs for neurological and cardiovascular disorders.

The chemical structure of 3-[(Azetidin-1-yl)methyl]-2-chloropyridine consists of a pyridine ring substituted with a chloro group at the 2-position and an azetidine ring attached to the 3-position through a methyl group. The azetidine ring, a four-membered heterocycle, imparts unique conformational flexibility and hydrogen-bonding capabilities, which are crucial for its biological activity. The presence of the chloro substituent enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and interact with target proteins.

Recent studies have highlighted the potential of 3-[(Azetidin-1-yl)methyl]-2-chloropyridine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to modulate GPCRs makes 3-[(Azetidin-1-yl)methyl]-2-chloropyridine a promising lead compound for further drug development.

In addition to its potential in neurological disorders, 3-[(Azetidin-1-yl)methyl]-2-chloropyridine has also shown promise in cardiovascular research. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively inhibit platelet aggregation, a critical process in thrombosis and cardiovascular diseases. The antiplatelet activity of 3-[(Azetidin-1-yl)methyl]-2-chloropyridine is attributed to its ability to interfere with signaling pathways involved in platelet activation, making it a potential candidate for developing new antithrombotic agents.

The synthesis of 3-[(Azetidin-1-yl)methyl]-2-chloropyridine has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 2-chloro-pyridine with an azetidine derivative under suitable conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physicochemical properties of 3-[(Azetidin-1-yl)methyl]-2-chloropyridine, such as its solubility, stability, and melting point, are essential for its formulation and delivery as a pharmaceutical agent. Studies have shown that this compound is moderately soluble in organic solvents and has good stability under standard laboratory conditions. These properties make it suitable for various formulation strategies, including solid dispersions and nanoparticles, which can enhance its bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(Azetidin-1-yl)methyl]-2-chloropyridine in treating various diseases. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. Further clinical studies are needed to fully assess its potential as a therapeutic agent.

In conclusion, 3-[(Azetidin-1-yl)methyl]-2-chloropyridine (CAS No. 1855686-06-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structure and favorable physicochemical properties make it an attractive candidate for drug development, particularly in the areas of neurological and cardiovascular disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.